Cas no 1525814-19-0 (3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid)

• Product Name: 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid
• CAS No: 1525814-19-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD30610196
• CID: 5237713
• Update Time: 2025-06-08

3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-cyclopropyl-
• 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid

• MDL： MFCD30610196
• Inchi： 1S/C9H8N2O2S/c12-9(13)6-3-5-7(4-1-2-4)10-11-8(5)14-6/h3-4H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： YLQGVRCVEZGBHP-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)C2C=C(C(O)=O)SC=2N1

Additional information on 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid

Recent Advances in the Study of 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid (CAS: 1525814-19-0)

3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid (CAS: 1525814-19-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid as a key intermediate in the synthesis of novel JAK2 inhibitors. The researchers demonstrated that the cyclopropyl group at the 3-position significantly enhances the compound's binding affinity to the JAK2 kinase domain, while the carboxylic acid moiety facilitates interactions with key amino acid residues in the ATP-binding pocket. These findings underscore the compound's potential as a scaffold for designing selective kinase inhibitors.

In another recent investigation, scientists utilized 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid to develop a series of COX-2 selective inhibitors with improved pharmacokinetic properties. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent anti-inflammatory activity in vivo, with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers attributed this improved safety profile to the compound's unique ability to modulate COX-2 selectivity while minimizing off-target effects.

Structural studies using X-ray crystallography have provided valuable insights into the molecular interactions of 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid with various biological targets. A 2024 publication in ACS Chemical Biology revealed that the compound's planar thienopyrazole core enables π-π stacking interactions with aromatic residues in protein binding sites, while its carboxylic acid group forms critical hydrogen bonds. These structural features make it an attractive scaffold for fragment-based drug discovery approaches.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid. A 2023 patent application (WO2023124567) described an improved synthetic route that achieves higher yields and purity while reducing environmental impact. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking forward, researchers are exploring the potential of 3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid in emerging therapeutic areas such as targeted protein degradation and PROTAC development. Preliminary studies suggest that its versatile chemical structure makes it suitable for conjugation with E3 ligase ligands, opening new possibilities for innovative therapeutic modalities. As research continues, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.